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Compound of Interest

Compound Name: H-D-Ser(SOH)-OH

Cat. No.: B10784956

This guide provides the fundamental physicochemical properties of D-Cysteinesulfenic acid, a
derivative of the amino acid D-cysteine. The nomenclature "H-D-Ser(SOH)-OH" is chemically
ambiguous; "Ser" denotes serine, which lacks a sulfur atom. The "(SOH)" functional group
suggests a sulfenic acid moiety, which is characteristic of a modified cysteine. Therefore, this
document pertains to D-Cysteinesulfenic acid.

Molecular Formula and Weight

A clear understanding of the molecular composition is fundamental for all experimental and
theoretical work. The precise molecular weight is crucial for stoichiometric calculations in
chemical reactions, preparation of solutions with specific molar concentrations, and for mass
spectrometry analysis.

Property Value
Molecular Formula CsH7NOsS
Molecular Weight 137.16 g/mol [1][2]

Chemical Structure

The three-dimensional arrangement of atoms and chemical bonds within a molecule dictates its
reactivity and interaction with other molecules.
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Diagram of the chemical structure of D-Cysteinesulfenic acid.

Caption: 2D structure of D-Cysteinesulfenic acid.

Further Information

Cysteinesulfenic acid is a key intermediate in the oxidation of cysteine.[3] It plays a significant
role in redox signaling and is involved in various enzymatic catalytic processes.[1][2] The
sulfenic acid moiety is highly reactive and can undergo further oxidation to sulfinic acid
(C3H7NOaS) or sulfonic acid (CsH7NOeS).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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